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Compound of Interest

Compound Name: 2-Tetrahydrofuroic Acid

Cat. No.: B147727 Get Quote

Essential Safety and Handling Guide for 2-
Tetrahydrofuroic Acid
For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Tetrahydrofuroic Acid, ensuring the well-being of laboratory personnel and adherence to

safety protocols.

1. Hazard Identification and Personal Protective Equipment (PPE)

2-Tetrahydrofuroic Acid is classified as a hazardous substance that is harmful if swallowed

and causes severe skin burns and eye damage[1][2]. Therefore, stringent adherence to PPE

protocols is mandatory.

Personal Protective Equipment (PPE) Requirements
The following table summarizes the required PPE for handling 2-Tetrahydrofuroic Acid. It is

crucial to select equipment based on the concentration and quantity of the substance being

used[2].
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PPE Category Specification Rationale

Hand Protection

Primary: Butyl rubber or

Neoprene gloves.Secondary

(for incidental splash

protection only): Nitrile gloves

(minimum 5 mil thickness),

changed immediately upon

contact.

Provides robust protection

against corrosive organic

acids. Nitrile offers minimal

short-term protection.[3][4]

Eye and Face Protection
Tightly fitting safety goggles.8-

inch minimum face shield.

Protects against splashes and

vapors that can cause severe

eye damage.[2]

Body Protection

Chemical-resistant laboratory

coat.Complete chemical

protection suit for large

quantities or risk of significant

exposure.

Prevents skin contact and

contamination of personal

clothing.[2]

Respiratory Protection

Nuisance Exposure: P95 (US)

or P1 (EU EN 143) particle

respirator.Higher-Level

Protection: OV/AG/P99 (US) or

ABEK-P2 (EU EN 143)

respirator cartridges.

Protects against inhalation of

harmful dusts, vapors, or

aerosols.[1]

Glove Selection and Use
Proper glove selection is critical. While specific breakthrough time data for 2-Tetrahydrofuroic
Acid is not readily available, general resistance charts for organic acids provide guidance.
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Glove Material
Resistance to Organic
Acids

Recommended Use for 2-
Tetrahydrofuroic Acid

Butyl Rubber Excellent
Recommended for prolonged

contact or immersion.

Neoprene Good to Excellent

A suitable alternative to Butyl

rubber for a range of

applications.

Nitrile Fair to Poor

Not recommended for direct or

prolonged contact. Use only

for incidental splash protection

and replace immediately after

exposure.[3][5][6]

Natural Rubber (Latex) Fair to Poor

Not recommended due to

potential for degradation and

allergic reactions.[4]

Always inspect gloves for damage before use and employ proper removal techniques to avoid

skin contact with a contaminated surface.[1][2]

2. Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is essential to minimize risk.

Handling Protocol
Ventilation: Always handle 2-Tetrahydrofuroic Acid in a well-ventilated area, preferably

within a certified chemical fume hood[7].

Avoid Contact: Prevent all contact with skin, eyes, and clothing by consistently wearing the

appropriate PPE[1].

Aerosol and Dust Prevention: Avoid the formation of dust and aerosols during handling and

weighing[1].
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Personal Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly

with soap and water after handling and before breaks[2][3].

Storage Protocol
Container: Keep the container tightly closed in a dry and well-ventilated place[2].

Compatibility: Store away from incompatible materials such as strong oxidizing agents and

bases[8].

Labeling: Ensure containers are clearly and accurately labeled according to regulatory

standards.

Security: Store in a locked cabinet or area to restrict access to authorized personnel only[2].

3. Disposal Plan

Proper disposal of 2-Tetrahydrofuroic Acid and its contaminated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Waste Streams: Segregate waste into three streams:

Unused Product: Collect surplus and non-recyclable 2-Tetrahydrofuroic Acid in a

designated, labeled, and sealed container.

Contaminated Labware: Collect all disposable items that have come into contact with the

chemical (e.g., gloves, pipette tips, paper towels) in a separate, clearly labeled hazardous

waste container.

Contaminated Sharps: Dispose of any contaminated sharps in a designated sharps

container.

Container Labeling: All waste containers must be labeled with "Hazardous Waste," the

chemical name ("2-Tetrahydrofuroic Acid"), and the associated hazards (Corrosive,

Harmful).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.researchgate.net/figure/Breakthrough-time-BT-for-different-glove-types-no-movement-versus-movement_fig1_261289401
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.researchgate.net/figure/Breakthrough-time-BT-for-different-glove-types-no-movement-versus-movement_fig1_261289401
https://www.scribd.com/document/621776403/Glove-Selection-Chart-Chemical-Breakthrough-Times-All-Safety-Products
https://www.researchgate.net/figure/Breakthrough-time-BT-for-different-glove-types-no-movement-versus-movement_fig1_261289401
https://www.benchchem.com/product/b147727?utm_src=pdf-body
https://www.benchchem.com/product/b147727?utm_src=pdf-body
https://www.benchchem.com/product/b147727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Procedure
Professional Disposal Service: All waste containing 2-Tetrahydrofuroic Acid must be

disposed of through a licensed professional waste disposal company[1]. Do not dispose of

this chemical down the drain[1][2].

Incineration: The recommended method of disposal is incineration in a chemical incinerator

equipped with an afterburner and scrubber[1].

Contaminated Packaging: Dispose of the original product container as unused product

waste[1].

4. Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures
Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[2]

Eye Contact

Immediately rinse eyes cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes. Seek immediate medical

attention.[1][2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[2]
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Spill Response
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent the spill from spreading and entering drains.

Absorb: For liquid spills, use an inert absorbent material. For solid spills, sweep up carefully

without creating dust.

Collect: Place the absorbed material or swept-up solid into a suitable, closed container for

disposal as hazardous waste.

Decontaminate: Clean the spill area thoroughly.

5. Workflow for Safe Handling of 2-Tetrahydrofuroic Acid

The following diagram outlines the critical steps for safely handling 2-Tetrahydrofuroic Acid
from receipt to disposal.
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Caption: Workflow for Safe Handling of 2-Tetrahydrofuroic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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